Cas no 557-24-4 ((Z)-4-Amino-4-oxobut-2-enoic Acid)

• Product Name: (Z)-4-Amino-4-oxobut-2-enoic Acid
• CAS No: 557-24-4
• MF: C₄H₅NO₃
• MW: 115.087401151657
• MDL: MFCD00082354
• CID: 38341
• PubChem ID: 87572124
• Update Time: 2025-04-18

(Z)-4-Amino-4-oxobut-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• Maleamate
• N-[p-(Acetylmercuric)phenyl]maleamate
• Maleic Acid Monoamide
• (Z)-4-Amino-4-oxobut-2-enoic acid
• Maleamic acid
• 3c-carbamoyl-acrylic acid
• Aminomaleic acid
• AURORA KA-4159
• maleamic
• Maleamidic acid
• Maleic monoamide
• maleinamic acid
• Maleinamidsaeure
• MELEAMICACID
• Fumaramic acid
• Fumaric acid monoamide
• 3-carbamoylprop-2-enoic acid
• FSQQTNAZHBEJLS-OWOJBTEDSA-N
• Fumaramidic acid
• 2-Butenoic acid, 4-amino-4-oxo-, (E)-
• WLN: ZV1U1VQ
• 4-amino-4-oxo-2-butenoic acid
• NSC8155
• FCH139359
• NSC126766
• NE26863
• FCH4081321
• (E)-4-amino-4-oxo-but-2-enoic acid
• (2E)-4-Amino-4-oxo-2-butenoic acid #
• M0003
• 2-Butenoic acid, 4-amino-4-oxo-, (Z)-
• SCHEMBL23151874
• HY-128750
• Z3006267143
• InChI=1/C4H5NO3/c5-3(6)1-2-4(7)8/h1-2H,(H2,5,6)(H,7,8)/b2-1-
• MJS1DTX3X1
• NSC-8155
• CS-0102552
• NSC3246
• NSC 8155
• (Z)-4-azanyl-4-oxidanylidene-but-2-enoic acid
• cis-butenedioic imide
• (2Z)-3-carbamoylprop-2-enoic acid
• CHEBI:29045
• DS-9731
• AI3-16135
• (2Z)-4-Amino-4-oxo-2-butenoic acid
• NSC-3246
• (Z)-4-amino-4-oxobut-2-enoicacid
• MFCD00082354
• (Z)-4-amino-4-keto-but-2-enoic acid
• C01596
• (2Z)-4-amino-4-oxobut-2-enoic acid
• Acrylic acid, 3-carbamoyl-, (Z)-
• Q27104047
• AKOS002845346
• Maleamidic acid;Aminomaleic acid
• NS00043678
• FSQQTNAZHBEJLS-UPHRSURJSA-N
• EN300-7275131
• UNII-MJS1DTX3X1
• (Z)-3-carbamoyl acrylic acid
• 250B244D-950A-4448-A06D-416DD2187E2D
• MALEAMIC ACID [MI]
• A870113
• 2-butenoic acid, 4-amino-4-oxo-, (2Z)-
• 29996-04-1
• FSQQTNAZHBEJLS-UPHRSURJSA-
• (Z)-4-amino-4-oxo-2-butenoic acid
• SCHEMBL14359
• EINECS 209-163-4
• 557-24-4
• DTXSID301031738
• s3330
• (E)-3-carbamoylprop-2-enoic acid
• bmse000460
• A11397
• (Z)-4-Amino-4-oxobut-2-enoic Acid

• MDL： MFCD00082354
• Inchi： 1S/C4H5NO3/c5-3(6)1-2-4(7)8/h1-2H,(H2,5,6)(H,7,8)/b2-1-
• InChI Key： FSQQTNAZHBEJLS-UPHRSURJSA-N
• SMILES： OC(/C=C\C(N)=O)=O

Computed Properties

• Exact Mass: 115.02700
• Monoisotopic Mass: 115.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.4

Experimental Properties

• Color/Form: Not available
• Density: 1.4769 (rough estimate)
• Melting Point: 158-161 °C (lit.)
• Boiling Point: 215.33°C (rough estimate)
• Flash Point: 200.9°C
• Refractive Index: 1.4170 (estimate)
• Stability/Shelf Life: Stable, but light sensitive. Incompatible with strong oxidizing agents.
• PSA: 80.39000
• LogP: -0.18720
• Solubility: Not available
• Merck: 5701

(Z)-4-Amino-4-oxobut-2-enoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides